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Compound of Interest

Compound Name: 2-Tert-butyl-4-methyl-6-nitrophenol

Cat. No.: B3056321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
tert-butyl-4-methyl-6-nitrophenol. The following procedures are based on guidelines for

similar nitrophenol compounds and are intended to ensure the safety of laboratory personnel

and minimize environmental impact. Always consult your institution's specific safety protocols

and local hazardous waste regulations before proceeding.

Hazard Summary and Personal Protective
Equipment (PPE)
2-tert-butyl-4-methyl-6-nitrophenol is expected to be a hazardous substance. Based on data

for related nitrophenols, it should be handled with caution.
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Hazard Statement
Recommended Personal Protective
Equipment (PPE)

Harmful if swallowed
Chemical-resistant gloves (e.g., nitrile), lab coat,

safety glasses with side shields or goggles.

Causes skin irritation Chemical-resistant gloves, lab coat.

Causes serious eye irritation Safety glasses with side shields or goggles.

May cause respiratory irritation
Use in a well-ventilated area or a chemical fume

hood.

Toxic to aquatic life with long lasting effects Prevent entry into drains and waterways.

Step-by-Step Disposal Protocol
This protocol outlines the immediate steps for managing waste containing 2-tert-butyl-4-
methyl-6-nitrophenol.

1. Waste Segregation and Collection:

Solid Waste:

Carefully sweep up any solid 2-tert-butyl-4-methyl-6-nitrophenol waste using a brush

and dustpan.[1][2]

Avoid generating dust.[1][2][3] If necessary, lightly moisten the material with water to

minimize airborne particles.

Place the collected solid waste into a clearly labeled, sealable, and chemically compatible

waste container.[2] The container should be designated for hazardous organic waste.

Liquid Waste (Solutions):

Collect all liquid waste containing 2-tert-butyl-4-methyl-6-nitrophenol in a dedicated,

sealed, and properly labeled hazardous waste container.[4]
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Do not pour this chemical down the sink or into any drains, as it is harmful to the

environment.[3][4]

Contaminated Materials:

Any materials that have come into contact with 2-tert-butyl-4-methyl-6-nitrophenol, such

as gloves, paper towels, and weighing papers, should be considered contaminated.

Place all contaminated materials in the designated solid hazardous waste container.

2. Labeling and Storage:

Clearly label the hazardous waste container with the full chemical name: "2-tert-butyl-4-
methyl-6-nitrophenol" and any other components of the waste mixture.

Include the appropriate hazard symbols (e.g., harmful, irritant, environmentally hazardous).

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials such as strong oxidizing agents,

strong acids, and bases.[1][3]

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[4]

Incineration at high temperatures is a common and effective disposal method for

nitrophenols.[5]

Ensure that all local, regional, and national hazardous waste regulations are strictly followed.

[1][3][6]

Emergency Procedures for Spills
In the event of a spill, follow these immediate actions:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated. Use a chemical fume hood if the spill is

contained within it.

Personal Protection: Wear the appropriate PPE, including a lab coat, chemical-resistant

gloves, and safety goggles. For larger spills, respiratory protection may be necessary.

Containment and Cleanup:

For solid spills, carefully sweep up the material and place it in a labeled hazardous waste

container.[1] Avoid creating dust.[1][2][3]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth) and place it in the hazardous waste container.

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS office.
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Caption: Disposal workflow for 2-tert-butyl-4-methyl-6-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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